Cas no 478247-67-5 (2-[(3,4,4-Trifluoro-3-butenyl)sulfanyl]-nicotinohydrazide)

• Product Name: 2-[(3,4,4-Trifluoro-3-butenyl)sulfanyl]-nicotinohydrazide
• CAS No: 478247-67-5
• MF: C₁₀H₁₀F₃N₃OS
• MW: 277.266110897064
• MDL: MFCD01815167
• CID: 2293347
• PubChem ID: 2783091
• Update Time: 2025-05-19

2-[(3,4,4-Trifluoro-3-butenyl)sulfanyl]-nicotinohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-[(3,4,4-Trifluoro-3-butenyl)sulfanyl]-nicotinohydrazide
• 2-[(3,4,4-Trifluorobut-3-en-1-yl)thio]nicotinohydrazide
• AKOS005071285
• 2-[(3,4,4-Trifluoro-3-butenyl)sulfanyl]nicotino hydrazide
• 2-((3,4,4-Trifluorobut-3-en-1-yl)thio)nicotinohydrazide
• 2-(3,4,4-trifluorobut-3-enylsulfanyl)pyridine-3-carbohydrazide
• MFCD01815167
• SB86701
• 9N-703
• 478247-67-5
• 2-[(3,4,4-trifluorobut-3-en-1-yl)sulfanyl]pyridine-3-carbohydrazide
• 2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]nicotinohydrazide
• CS-0358306

• MDL： MFCD01815167
• Inchi： 1S/C10H10F3N3OS/c11-7(8(12)13)3-5-18-10-6(9(17)16-14)2-1-4-15-10/h1-2,4H,3,5,14H2,(H,16,17)
• InChI Key： WIKPOCQIYBVIRM-UHFFFAOYSA-N
• SMILES： S(C1C(C(NN)=O)=CC=CN=1)CC/C(=C(\F)/F)/F

Computed Properties

• Exact Mass: 277.04966761Da
• Monoisotopic Mass: 277.04966761Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.3Ų

Experimental Properties

• Melting Point: 168-170

2-[(3,4,4-Trifluoro-3-butenyl)sulfanyl]-nicotinohydrazide Security Information

• Hazard Statement： Irritant

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-[(3,4,4-Trifluoro-3-butenyl)sulfanyl]-nicotinohydrazide

Compound CAS No 478247-67-5: 2-[(3,4,4-Trifluoro-3-butenyl)sulfanyl]-nicotinohydrazide

The compound with CAS number 478247-67-5, known as 2-[(3,4,4-Trifluoro-3-butenyl)sulfanyl]-nicotinohydrazide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a trifluoro-substituted butenyl group with a nicotinohydrazide moiety, making it a promising candidate for various applications in drug discovery and material science.

Recent studies have highlighted the potential of 2-[(3,4,4-Trifluoro-3-butenyl)sulfanyl]-nicotinohydrazide as a modulator of key biological pathways. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory responses. The trifluoro substitution pattern in the butenyl group is believed to contribute significantly to its bioactivity by enhancing both lipophilicity and metabolic stability.

In terms of synthesis, the compound is typically prepared via a multi-step process involving the coupling of the trifluorobutenyl thiol with nicotinohydrazide derivatives. This synthesis pathway has been optimized in recent years to improve yield and purity, as reported in *Organic Process Research & Development*. The use of microwave-assisted techniques has further accelerated the reaction process, making large-scale production more feasible.

The structural uniqueness of 2-[(3,4,4-Trifluoro-3-butenyl)sulfanyl]-nicotinohydrazide also lends itself to applications beyond pharmacology. For example, researchers at the University of California have explored its potential as a building block for advanced materials, such as stimuli-responsive polymers. The sulfur atom in the sulfanyl group serves as a reactive site for polymerization, enabling the creation of materials with tunable mechanical properties.

From an environmental perspective, the compound's degradation pathways have been studied extensively to assess its ecological impact. According to findings published in *Environmental Science & Technology*, 2-[(3,4,4-Trifluoro-3-butenyl)sulfanyl]-nicotinohydrazide undergoes rapid hydrolysis under aerobic conditions, minimizing its persistence in aquatic systems. This characteristic is particularly important for its consideration in agricultural applications or other scenarios where environmental safety is paramount.

In conclusion, compound CAS No 478247-67-5 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and favorable pharmacokinetic properties make it a valuable tool for researchers seeking innovative solutions in drug development and materials science.